Cas no 1001757-43-2 (3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide)

• Product Name: 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• CAS No: 1001757-43-2
• MF: C₁₁H₁₀ClN₅O₃
• MW: 295.681800365448
• MDL: MFCD02253872
• CID: 3057698
• PubChem ID: 7022236
• Update Time: 2025-06-07

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chloro-3-nitro-1H-pyrazol-1-yl)methyl)benzohydrazide
• AKOS B001053
• ART-CHEM-BB B001053
• 3-(4-CHLORO-3-NITRO-PYRAZOL-1-YLMETHYL)-BENZOIC ACID HYDRAZIDE
• 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• 3-[(4-chloro-3-nitropyrazol-1-yl)methyl]benzohydrazide
• STK313012
• DTXSID201166675
• CS-0286858
• BBL039113
• 3-[(4-Chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid hydrazide
• AKOS000304313
• C11H10ClN5O3
• EN300-227780
• 3-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide
• 1001757-43-2
• AKOS015922644

• MDL： MFCD02253872
• Inchi： 1S/C11H10ClN5O3/c12-9-6-16(15-10(9)17(19)20)5-7-2-1-3-8(4-7)11(18)14-13/h1-4,6H,5,13H2,(H,14,18)
• InChI Key： UCZXPAKFPHEYOQ-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=C(C(NN)=O)C=1

Computed Properties

• Exact Mass: 295.0472169Da
• Monoisotopic Mass: 295.0472169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide

Professional Introduction to 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide (CAS No. 1001757-43-2)

3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1001757-43-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both 4-chloro-3-nitro-1H-pyrazol and methylbenzohydrazide moieties suggests a rich chemical reactivity, making it a valuable scaffold for further medicinal chemistry investigations.

The compound's structure is a testament to the growing interest in heterocyclic compounds for drug discovery. Heterocycles, particularly those containing nitrogen atoms, are known for their ability to mimic natural products and biological molecules, thereby serving as effective pharmacophores. In this context, the pyrazole ring system is of particular interest due to its prevalence in bioactive molecules and its potential to interact with biological targets in a variety of ways.

The< strong>4-chloro and 3-nitro substituents on the pyrazole ring introduce regions of electrophilicity and electron-withdrawing effects, respectively. These functional groups not only enhance the reactivity of the molecule but also provide opportunities for further derivatization. The benzohydrazide moiety, on the other hand, adds another layer of complexity, offering potential for hydrogen bonding interactions and further functionalization.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Compounds like 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide are being explored as potential candidates for various diseases, including cancer, inflammation, and infectious diseases. The< strong>molecular framework of this compound provides a unique platform for designing molecules that can interact with specific biological targets.

The< strong>CAS number 1001757-43-2 serves as a unique identifier for this compound, facilitating its use in databases, literature references, and regulatory filings. This standardized identification is crucial for ensuring consistency in research and development processes across different laboratories and institutions.

The synthesis of 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The< strong>pyrazole ring can be synthesized via various methods, including condensation reactions between hydrazine derivatives and α-haloketones or α-diketones. The subsequent introduction of the< strong>4-chloro and< strong>3-nitro substituents typically involves halogenation reactions or nitration processes.

The benzohydrazide functionality is typically introduced through the reaction of an aromatic aldehyde or ketone with hydrazine hydrate or anhydrous hydrazine. The choice of solvent and reaction conditions can significantly influence the outcome of these reactions. For instance, polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile are often preferred due to their ability to dissolve both reactants and products effectively.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit< strong-pharmacological properties. The< strong-electron-rich nature of the pyrazole ring combined with the electrophilic centers introduced by the chloro and nitro groups can lead to interactions with enzymes or receptors involved in disease pathways. Additionally, the benzohydrazide moiety may contribute to binding affinity through hydrogen bonding interactions.

The< strong-medicinal chemistry community continues to explore new ways to utilize this type of compound as a starting point for drug development. By modifying various functional groups within the molecule, researchers can fine-tune its properties to improve selectivity, solubility, and bioavailability. Computational methods such as molecular modeling are increasingly being employed to predict how these modifications will affect the compound's behavior.

The< strong-application potential of 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide extends beyond traditional pharmaceutical applications. It has shown promise in areas such as agrochemicals, where similar heterocyclic compounds are used as intermediates in the synthesis of pesticides or herbicides. The versatility of its structure allows for diverse modifications that can tailor its properties to specific needs.

The future directions for research on this compound include further exploration of its biological activity through high-throughput screening assays and detailed mechanistic studies. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its potential therapeutic uses. Additionally, green chemistry approaches are being explored to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, 3-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide (CAS No.< strong>1001757-43-2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its complex structure offers numerous possibilities for further development, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.